Cas no 62679-04-3 (1H-Pyrazole-3,5-diamine, 4-[(4-nitrophenyl)azo]-)

1H-Pyrazole-3,5-diamine, 4-[(4-nitrophenyl)azo]- structure
62679-04-3 structure
Product Name:1H-Pyrazole-3,5-diamine, 4-[(4-nitrophenyl)azo]-
CAS No:62679-04-3
MF:C9H9N7O2
MW:247.213459730148
CID:435521
PubChem ID:4621008
Update Time:2025-04-19

1H-Pyrazole-3,5-diamine, 4-[(4-nitrophenyl)azo]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3,5-diamine, 4-[(4-nitrophenyl)azo]-
    • 4-[(4-nitrophenyl)hydrazinylidene]pyrazole-3,5-diamine
    • 62679-04-3
    • 3,5-diamino-4-({4-nitrophenyl}diazenyl)-1H-pyrazole
    • AKOS005220730
    • 4-[(4-nitrophenyl)diazenyl]-1H-pyrazole-3,5-diamine
    • CHEMBL217836
    • 4-(4-Nitrophenylazo)-1H-pyrazole-3,5-diamine
    • AKOS024368029
    • diamino-4-(4-nitro-phenylazo)-1h-pyrazole
    • DTXSID00421993
    • AF-886/30564053
    • SCHEMBL3837884
    • Inchi: 1S/C9H9N7O2/c10-8-7(9(11)15-14-8)13-12-5-1-3-6(4-2-5)16(17)18/h1-4H,(H5,10,11,14,15)/b13-12+
    • InChI Key: WGDRKGIORBVJCJ-OUKQBFOZSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)/N=N/C1C(N)=NNC=1N)=O

Computed Properties

  • Exact Mass: 247.08197
  • Monoisotopic Mass: 247.08177256g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 151Ų

Experimental Properties

  • PSA: 148.58
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